Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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1. A new approach for bio-jet fuel generation from palm oil and limonene in the absence of hydrogen†Jingjing Zhang,Chen Zhao Chem. Commun., 2015,51, 17249-17252
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Jon D. Silversides,Cheryll C. Allan,Stephen J. Archibald Dalton Trans., 2007, 971-978
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3. Back cover
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Atsushi Yoshizawa,Keiko Kobayashi,Masatada Sato Chem. Commun., 2007, 257-259
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Jian-Jun Liu,Jia-Jia Fu,Gui-Jun Li,Teng Liu,Shu-Biao Xia,Fei-Xiang Cheng CrystEngComm, 2021,23, 7628-7634
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C. N. Banti,A. D. Giannoulis,N. Kourkoumelis,A. M. Owczarzak,M. Kubicki,S. K. Hadjikakou Dalton Trans., 2014,43, 6848-6863
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Yong-Sheng Bao,Bao Agula,Bao Zhaorigetu,Meilin Jia,Menghe Baiyin Org. Biomol. Chem., 2015,13, 4179-4182
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Andrew Parkin,Gordon Barr,Wei Dong,Christopher J. Gilmore,Dylan Jayatilaka,Joshua J. McKinnon,Mark A. Spackman,Chick C. Wilson CrystEngComm, 2007,9, 648-652
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Yuyuan Xiao,Rong Sun,Jiefeng Liang,Yuhui Fang,Zheng Liu,Shangda Jiang,Bingwu Wang,Wenliang Huang Inorg. Chem. Front., 2021,8, 2591-2602
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Chuan Ma,Yuko Saito,Tomohito Kameda,Toshiaki Yoshioka Green Chem., 2021,23, 6392-6404
63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester) Related Products
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